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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

meso-2,5-Dibromoadipic acid is a valuable intermediate in organic synthesis, particularly in

the preparation of substituted heterocyclic compounds. This document outlines a detailed

protocol for the synthesis of meso-2,5-dibromoadipic acid from adipic acid. The synthesis

proceeds via a Hell-Volhard-Zelinsky (HVZ) reaction, a well-established method for the α-

halogenation of carboxylic acids.[1][2][3][4][5] The process involves the conversion of adipic

acid to its diacyl halide, followed by α-bromination and subsequent hydrolysis to yield the target

compound.

Overall Reaction Scheme

The synthesis of meso-2,5-dibromoadipic acid from adipic acid can be summarized by the

following two-stage reaction:

Acyl Halide Formation: Adipic acid is first converted to adipoyl chloride using thionyl chloride.

α-Bromination: The adipoyl chloride then undergoes bromination at the α-positions.

Subsequent workup yields the desired dibrominated diacid.
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This protocol is synthesized from established procedures for the α-bromination of dicarboxylic

acids.[6][7]

Materials and Reagents

Reagent Formula Molar Mass ( g/mol )

Adipic Acid C₆H₁₀O₄ 146.14

Thionyl Chloride SOCl₂ 118.97

Bromine Br₂ 159.808

Chloroform CHCl₃ 119.38

Water (deionized) H₂O 18.015

Equipment

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle with magnetic stirrer

Ice bath

Vacuum filtration apparatus

Standard laboratory glassware

Procedure

Step 1: Synthesis of Adipoyl Chloride[6]

In a three-necked round-bottom flask equipped with a reflux condenser and a dropping

funnel, place adipic acid (e.g., 20.0 g, 137 mmol).
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Under an inert atmosphere (e.g., nitrogen or argon), add neat thionyl chloride (e.g., 40.0 g,

342 mmol) to the adipic acid.

Heat the mixture to reflux at 80 °C for 3 hours.

After the reaction is complete, remove the excess thionyl chloride under reduced pressure.

The remaining product is adipoyl chloride.

Step 2: Synthesis of meso-2,5-Dibromoadipic Acid[6]

To the crude adipoyl chloride from Step 1, add neat bromine (e.g., 54.7 g, 342 mmol) at room

temperature.

Heat the reaction mixture to 80-90 °C. For enhanced reaction initiation, a 500-watt halogen

lamp can be placed approximately 10 cm from the reaction flask.[6]

Continue heating for 2 hours.

After cooling, cautiously dilute the reaction mixture with chloroform (e.g., 25 mL).

Pour the resulting solution into water (e.g., 100 mL) for hydrolysis of the diacyl bromide.

Separate the organic layer, and extract the aqueous layer twice with chloroform.

Combine the organic extracts and evaporate the solvent under reduced pressure to obtain

the crude product.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

water or an ethanol/water mixture) to yield meso-2,5-dibromoadipic acid.

Data Presentation
Table 1: Physical and Chemical Data
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Compound Formula
Molar Mass (
g/mol )

Appearance
Melting Point
(°C)

Adipic Acid C₆H₁₀O₄ 146.14
White crystalline

solid
152.1

meso-2,5-

Dibromoadipic

Acid

C₆H₈Br₂O₄ 303.94 White solid
Not explicitly

found

Diethyl meso-

2,5-

dibromoadipate

C₁₀H₁₆Br₂O₄ 360.04 White solid 62-64[7]

Visualizations
Diagram 1: Experimental Workflow for the Synthesis of meso-2,5-Dibromoadipic Acid
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Step 1: Acyl Chloride Formation

Step 2: Bromination and Hydrolysis

Step 3: Purification
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Caption: Workflow for the synthesis of meso-2,5-dibromoadipic acid.
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Diagram 2: Hell-Volhard-Zelinsky Reaction Pathway
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Caption: Simplified mechanism of the Hell-Volhard-Zelinsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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